Cas no 899947-72-9 (1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899947-72-9
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 5499988
• Update Time: 2025-05-17

1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2-(2-oxopropyl)purino[8,7-b][1,3]oxazole-1,3-dione
• 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C13H14N4O4/c1-6(18)5-16-11(19)9-10(15(4)13(16)20)14-12-17(9)7(2)8(3)21-12/h5H2,1-4H3
• InChI Key： LLRGVGKUGVBSDN-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C([H])([H])C(C([H])([H])[H])=O)C(N1C([H])([H])[H])=O)=O

Additional information on 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899947-72-9)

The compound 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, identified by its CAS number 899947-72-9, represents a significant advancement in the field of chemobiology and medicinal chemistry. This heterocyclic molecule belongs to the purine scaffold, a structural motif renowned for its biological activity and therapeutic potential. The unique arrangement of functional groups within its molecular framework positions it as a promising candidate for further investigation in drug discovery and pharmacological research.

Recent studies have highlighted the importance of oxazolopyrimidine derivatives in the development of novel therapeutic agents. The presence of a trimethyl substituent at the 1,6,7 positions enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for oral administration. Additionally, the (2-oxopropyl) side chain at the 3-position introduces a polar moiety that may contribute to improved binding affinity and target specificity. These structural features collectively contribute to the compound's potential as a pharmacological probe.

The 1H,2H,3H,4H-1,3oxazolo[3,2-g]purine core is a fused heterocycle that has garnered attention for its role in modulating various biological pathways. This scaffold is known to exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The dione functionality at the 2,4 positions further diversifies its chemical properties, enabling interactions with multiple biological targets. Such structural complexity makes this compound a versatile tool for exploring novel therapeutic strategies.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates. The molecular descriptors derived from 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione have been integrated into virtual screening platforms to assess its potential interactions with biological targets. Preliminary simulations suggest that this compound may exhibit binding affinity with enzymes such as kinases and phosphodiesterases. These interactions are critical for regulating cellular signaling pathways associated with various diseases.

Experimental validation of these hypotheses has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated inhibitory effects on several key enzymes implicated in cancer metabolism. Notably, its ability to disrupt ATP-dependent processes has been observed in tumor cell lines without significant toxicity toward normal cells. This selective toxicity is a desirable trait for developing next-generation anticancer agents.

The pharmacokinetic profile of 1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H-1，3oxazolo[3，2-g]purine-2，4-dione has been evaluated through preclinical studies. The compound exhibits moderate solubility in aqueous media and rapid absorption following oral administration. Its bioavailability is enhanced by the trimethyl groups' lipophilic nature while the polar (2-oxopropyl) side chain aids in tissue distribution. These characteristics suggest that it may be suitable for chronic therapeutic applications where sustained drug levels are required.

Advances in synthetic chemistry have enabled the efficient preparation of analogs derived from this core structure. By modifying substituents such as halogens or alkoxy groups at strategic positions within the heterocycle， researchers can fine-tune physicochemical properties while maintaining biological activity。 This modular approach allows for rapid exploration of structure-function relationships， accelerating drug development pipelines。

The integration of machine learning algorithms has further accelerated the discovery process by predicting novel derivatives with enhanced potency or selectivity。 These computational tools leverage vast datasets containing experimentally derived bioactivity data to identify promising candidates faster than traditional methods alone。 Such innovations underscore the growing importance of interdisciplinary approaches in modern medicinal chemistry。

Future directions for research on this compound include exploring its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy。 High-resolution structures will provide insights into how it interacts with biological targets at an atomic level， guiding rational design modifications for improved efficacy。 Additionally， investigating its potential as a prodrug—a precursor converted into an active form within biological systems—may expand therapeutic applications。

The environmental impact of developing new pharmaceuticals cannot be overlooked。 Sustainable synthesis methods that minimize waste generation are being prioritized alongside traditional approaches。 Green chemistry principles are being applied to optimize reaction conditions using biodegradable solvents or catalytic systems that reduce energy consumption during production。 These efforts align with global initiatives promoting sustainable chemical manufacturing practices。

Collaborative efforts between academia and industry have been instrumental in advancing research on this class of compounds。 Shared resources such as high-throughput screening facilities or mass spectrometry platforms enable faster translation from bench science to clinical candidates。 Such partnerships also facilitate knowledge exchange about best practices for optimizing synthetic routes while maintaining regulatory compliance throughout development phases。